Cas no 1289387-88-7 (3-methyl-1-[(4-methylphenyl)methyl]piperazine;hydrochloride)

• Product Name: 3-methyl-1-[(4-methylphenyl)methyl]piperazine;hydrochloride
• CAS No: 1289387-88-7
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 2091019
• PubChem ID: 60137976
• Update Time: 2025-10-29

3-methyl-1-[(4-methylphenyl)methyl]piperazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(4-methylbenzyl)piperazine hydrochloride
• 3-methyl-1-[(4-methylphenyl)methyl]piperazine
• hydrochloride
• 1289387-88-7
• 3-Methyl-1-(4-methyl-benzyl)-piperazine hydrochloride
• AKOS015940345
• 3-methyl-1-[(4-methylphenyl)methyl]piperazine;hydrochloride
• G69828
• DB-241088
• 3-METHYL-1-[(4-METHYLPHENYL)METHYL]PIPERAZINE HYDROCHLORIDE

• MDL： MFCD18837572
• Inchi： 1S/C13H20N2.ClH/c1-11-3-5-13(6-4-11)10-15-8-7-14-12(2)9-15;/h3-6,12,14H,7-10H2,1-2H3;1H
• InChI Key： CVXPZNZDAZURCV-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC(C)=CC=2)CCNC(C)C1

Computed Properties

• Exact Mass: 240.1393264g/mol
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

3-methyl-1-[(4-methylphenyl)methyl]piperazine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-methyl-1-[(4-methylphenyl)methyl]piperazine;hydrochloride

Professional Introduction to 3-methyl-1-[(4-methylphenyl)methyl]piperazine Hydrochloride (CAS No. 1289387-88-7)

3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride, identified by its CAS number 1289387-88-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class, which is widely recognized for its diverse biological activities and applications in drug development. The presence of a methyl group at the 3-position and a 4-methylphenylmethyl substituent at the 1-position of the piperazine ring contributes to its unique chemical and pharmacological properties.

The< strong>hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for various pharmaceutical formulations. This solubility profile is crucial for drug delivery systems, as it allows for better absorption and bioavailability when administered orally or intravenously. The hydrochloride salt also ensures stability, which is essential for maintaining the efficacy of the compound during storage and transportation.

In recent years, there has been growing interest in piperazine derivatives due to their potential therapeutic applications. Research has demonstrated that compounds containing the piperazine moiety can interact with a variety of biological targets, including neurotransmitter receptors and enzymes. Specifically, 3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride has shown promise in preclinical studies as a potential treatment for neurological disorders.

One of the most compelling areas of research involving this compound is its interaction with serotonin receptors. Serotonin, also known as 5-hydroxytryptamine (5-HT), plays a crucial role in regulating mood, sleep, appetite, and other physiological processes. By modulating serotonin receptor activity, 3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride may offer therapeutic benefits in conditions such as depression, anxiety, and obsessive-compulsive disorder (OCD). Recent studies have indicated that this compound exhibits selectivity for certain serotonin receptors, which could minimize side effects associated with less selective agents.

Additionally, the< strong>molecular structure of 3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride suggests potential applications in other therapeutic areas. The presence of the 4-methylphenylmethyl group provides a binding site that can interact with various enzymes and receptors. This has led to investigations into its potential use in treating conditions such as Parkinson's disease and schizophrenia. In these disorders, dysregulation of neurotransmitter systems is a key factor, and compounds like this one may help restore balance by interacting with affected pathways.

The synthesis of< strong>3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired product efficiently. The development of robust synthetic protocols is essential for scaling up production while maintaining quality control standards.

In terms of pharmacokinetics, 3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride exhibits properties that make it an attractive candidate for further development. Initial pharmacokinetic studies have shown that the compound has a moderate half-life, allowing for once or twice daily dosing regimens. Its solubility profile also facilitates formulation into various dosage forms, including tablets and oral solutions. These characteristics are critical for patient compliance and therapeutic efficacy.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on 3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride have indicated that it is well-tolerated at moderate doses but may cause some side effects at higher concentrations. Common adverse effects reported include nausea, dizziness, and dry mouth. Further studies are needed to fully characterize the safety profile and identify any potential long-term risks.

The future direction of research on< strong>3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride includes exploring its mechanism of action in greater detail and conducting more extensive clinical trials to evaluate its efficacy in treating neurological disorders. Advances in computational chemistry and molecular modeling are also expected to aid in understanding how this compound interacts with biological targets at the molecular level. These insights could lead to the development of more refined analogs with improved therapeutic profiles.

The impact of such research extends beyond academic circles and into the pharmaceutical industry. Companies investing in drug discovery are increasingly interested in piperazine derivatives due to their versatility and potential market applications. The development of novel compounds like< strong>3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride represents a significant step forward in addressing unmet medical needs.

In conclusion,< strong>3-methyl-1-[(4-methylphenyl)methyl]piperazine hydrochloride (CAS No. 1289387-88-7) is a promising compound with diverse pharmacological applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of neurological disorders continues to evolve, compounds like this one hold great promise for improving patient outcomes through targeted therapies.